Cas no 223754-20-9 (5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 223754-20-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 2836534
• PubChem ID: 19365907
• Update Time: 2025-05-21

5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• 5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCL
• 5-Fluoro-1-indanamine HCl
• 5-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• SB44398
• Z802671620
• 5-Fluoro-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• MFCD16295031
• MFCD12913144
• CS-0131224
• DTXSID30598405
• J-014679
• (R)-5-Fluoro-1-indanamine Hydrochloride
• AS-39216
• EN300-52653
• 5-fluoro-2,3-dihydro-1H-inden-1-aminehydrochloride
• SY122034
• AKOS026743367
• 223754-20-9
• DB-060088
• SCHEMBL6932003

• Inchi： 1S/C9H10FN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H
• InChI Key： ALDKGIXHFMGJRE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CCC2N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

Introduction to 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 223754-20-9)

5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride, identified by the chemical compound code CAS No. 223754-20-9, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 5-position and an amine group at the 1-position of the indene backbone imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The structure of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride consists of a fused indene ring system with substitutions that enhance its interaction with biological targets. The fluorine atom, a well-known bioisostere, can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This feature is particularly valuable in medicinal chemistry, where subtle structural modifications can lead to significant improvements in drug efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The amine group at the 1-position provides a site for further derivatization, allowing for the development of more complex analogs with tailored pharmacological profiles.

In vitro studies have demonstrated promising results regarding the pharmacological potential of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Researchers have observed notable inhibitory effects on kinases and other enzymes relevant to oncology. The fluorinated indole scaffold appears to disrupt key signaling pathways by competing with natural substrates or by inducing conformational changes in target proteins. These findings underscore the compound's potential as a lead molecule for novel therapeutic agents.

The hydrochloride salt form of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride enhances its solubility and stability, facilitating its use in both preclinical and clinical studies. This formulation is particularly advantageous for pharmaceutical development, as it ensures consistent bioavailability and reduces degradation issues during storage and transportation.

Current research is exploring synthetic routes to optimize the production of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride while maintaining high purity standards. Advances in green chemistry principles have led to more sustainable methodologies for fluorinated compound synthesis, reducing waste and energy consumption. These innovations are crucial for scaling up production without compromising environmental regulations or economic feasibility.

The pharmacokinetic properties of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride are under active investigation to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the compound exhibits moderate bioavailability following oral administration but undergoes rapid metabolism via cytochrome P450 enzymes. Understanding these processes is essential for designing effective dosing regimens and minimizing potential drug-drug interactions.

Future directions in the study of 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride include exploring its role in combination therapies. By pairing this compound with other agents that target different pathways or mechanisms, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Such combinations are particularly relevant in oncology, where multi-target inhibition often leads to more robust anti-tumor responses.

The regulatory landscape for novel compounds like 5-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride is evolving rapidly, with agencies worldwide implementing stringent guidelines to ensure safety and efficacy. Clinical trials are being designed to evaluate the compound's efficacy in human populations suffering from various diseases. These trials will provide critical insights into its therapeutic potential and help establish dosing guidelines for clinical use.

In conclusion,5-fluoro-2,3-dihydro - 1 H - inden - 1 - amine hydrochloride (CAS No. 223754 - 20 - 9) represents a promising candidate for further development in pharmaceuticals. Its unique structural features and demonstrated biological activities make it a valuable asset in medicinal chemistry research. As scientific understanding continues to grow,5 - fluoro - 2 , 3 - dihydro - 1 H - inden - 1 - amine hydrochloride is poised to contribute significantly to advancements in drug discovery and patient care.